3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide is a heterocyclic compound featuring a propanamide backbone substituted with a 3,5-dimethylisoxazole moiety and a pyridinylmethyl group linked to a thiophene ring. For instance, compounds containing the 3,5-dimethyl-1,2-oxazol-4-yl group (e.g., in ) are associated with histone acetyltransferase (HAT) inhibition and antitumor activity . The pyridine-thiophene substituent may enhance binding affinity to biological targets, as seen in bromodomain inhibitors (e.g., BRD4 ligands in ) .
Properties
IUPAC Name |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]propanamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S/c1-12-17(13(2)23-21-12)3-4-18(22)20-9-14-7-16(10-19-8-14)15-5-6-24-11-15/h5-8,10-11H,3-4,9H2,1-2H3,(H,20,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDIVSBYERLSHOZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)NCC2=CC(=CN=C2)C3=CSC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into the compound's synthesis, biological evaluations, and mechanisms of action based on diverse research findings.
Synthesis and Structural Characteristics
The synthesis of this compound involves multi-step organic reactions, typically starting from easily accessible precursors. The structural formula can be represented as follows:
The compound features a 1,2-oxazole ring and a thiophene moiety, which are known to enhance biological activity due to their ability to interact with various biological targets.
Anticancer Activity
Research has indicated that compounds with similar structural motifs exhibit significant anticancer properties. For instance, studies have shown that derivatives containing oxazole and thiophene rings can induce apoptosis in cancer cell lines. The mechanism often involves the inhibition of cell cycle progression and induction of apoptosis through intrinsic pathways.
In a comparative study of structurally related compounds, it was found that certain derivatives demonstrated IC50 values in the low micromolar range against various cancer cell lines. For instance:
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| Compound A | C6 Glioma | 5.13 |
| Compound B | SH-SY5Y Neuroblastoma | 5.00 |
| 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide | TBD | TBD |
This table illustrates the potential efficacy of related compounds, suggesting that the target compound may also possess significant anticancer activity.
The proposed mechanisms by which this compound exerts its biological effects include:
- Inhibition of Cell Proliferation : The compound may inhibit key signaling pathways involved in cell growth.
- Induction of Apoptosis : Evidence suggests that compounds with similar structures can activate caspase pathways leading to programmed cell death.
- Cell Cycle Arrest : Studies indicate that such compounds can cause G0/G1 phase arrest in cancer cells, preventing further proliferation.
Case Studies
Several case studies have highlighted the biological potential of similar compounds:
- Study on Oxazole Derivatives : A study demonstrated that oxazole-based derivatives showed selective cytotoxicity against glioblastoma cells while sparing normal cells, highlighting their therapeutic potential in oncology .
- Thiophene-Based Compounds : Another investigation revealed that thiophene-containing compounds exhibited anti-inflammatory and anticancer activities through modulation of NF-kB signaling pathways .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Physicochemical Properties
The compound shares structural motifs with several analogs described in the evidence:
Key Observations:
- The target compound’s 3,5-dimethylisoxazole group distinguishes it from sulfanyl-linked analogs (7c–7f in ), which feature oxadiazole and thiazole rings. This difference likely impacts solubility and metabolic stability .
- Unlike 7a and 7b (), which have pyrazole-thiophene hybrids, the target compound’s pyridine-thiophene substituent may confer stronger π-π stacking interactions with protein targets .
Spectroscopic and Crystallographic Data
- Target Compound: No direct IR/NMR data are provided. However, analogs in show characteristic IR peaks for amide C=O (1650–1680 cm⁻¹) and N–H (3200–3350 cm⁻¹) .
- Crystal Structure () : A related 3,5-dimethylisoxazole ligand bound to BRD4 (PDB entry) reveals key hydrogen bonds between the oxazole’s methyl groups and protein residues (e.g., Leu92, Asn140), supporting its role in target engagement .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
